Cas no 1353971-81-9 (Cyclopropyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester)

• Product Name: Cyclopropyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester
• CAS No: 1353971-81-9
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 2158047
• Update Time: 2025-06-08

Cyclopropyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester
• Benzyl cyclopropyl(pyrrolidin-2-ylmethyl)carbamate
• (S)-Benzyl cyclopropyl(pyrrolidin-2-ylmethyl)carbamate
• AM93743
• Cyclopropylpyrrolidin-2-ylmethylcarbamic acid benzyl ester

• Inchi： 1S/C16H22N2O2/c19-16(20-12-13-5-2-1-3-6-13)18(15-8-9-15)11-14-7-4-10-17-14/h1-3,5-6,14-15,17H,4,7-12H2
• InChI Key： CACUCJMUOJXKAP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC1CCCN1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Cyclopropyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester

Cyclopropyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester (CAS No. 1353971-81-9): A Comprehensive Overview

Cyclopropyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester, identified by the CAS number 1353971-81-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural diversity. The presence of both cyclopropyl and pyrrolidinyl moieties in its molecular structure imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The< strong>cyclopropyl group, characterized by its three-membered ring structure, introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability. This feature is particularly advantageous in the design of small-molecule drugs, where structural constraints often enhance target specificity. On the other hand, the< strong>pyrrolidin-2-ylmethyl moiety contributes to the compound's complexity and versatility, offering multiple sites for functionalization and interaction with biological targets.

The benzyl ester functionality in the compound's name, carbamic acid benzyl ester, serves as a protecting group for the carbamic acid moiety. This protection is crucial during synthetic processes, allowing for selective modifications at other parts of the molecule without affecting the ester group. Once the protecting group is removed, the carbamic acid can participate in further chemical reactions, such as amide bond formation or urea derivative synthesis, which are common in drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of< strong>Cyclopropyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester. Several studies have highlighted its role as a precursor in the synthesis of more complex pharmacophores. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The structural features of this molecule make it an attractive candidate for modulating protein-protein interactions, which are critical in many disease processes.

One of the most compelling aspects of< strong>Cyclopropyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester is its potential application in central nervous system (CNS) drug discovery. The combination of cyclopropyl and pyrrolidinyl groups has been shown to enhance blood-brain barrier penetration, a key challenge in developing effective CNS therapeutics. Preclinical studies have demonstrated that derivatives of this compound exhibit promising effects on neurotransmitter systems, suggesting their utility in treating neurological disorders such as depression and anxiety.

The< strong>benzyl ester group also plays a significant role in determining the solubility and bioavailability of derivatives derived from< strong>Cyclopropyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester. By optimizing this functional group, researchers can fine-tune the pharmacokinetic properties of their compounds, ensuring better absorption and distribution within the body. This aspect is particularly important in formulation development, where achieving optimal drug delivery is paramount.

Advances in computational chemistry have further enhanced the understanding of< strong>Cyclopropyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester's interactions with biological targets. Molecular modeling studies have identified key binding pockets and hydrogen bonding interactions that contribute to its biological activity. These insights have guided the design of more potent and selective analogs, accelerating the drug discovery process.

The synthesis of< strong>Cyclopropyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester involves multi-step organic reactions that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations are commonly employed to construct the desired molecular framework. The synthesis route also highlights the importance of protecting group strategies in multi-component reactions, ensuring high yields and purity.

In conclusion, Cyclopropyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester (CAS No. 1353971-81-9) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable building block for developing novel therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to play an increasingly important role in drug discovery and development.